1-(Hex-5-en-1-yl)-3,7-dimethyl-3,7-dihydro-1H-purine-2,6-dione
Cat. No. B8542501
M. Wt: 262.31 g/mol
InChI Key: LZRTZRBKFZHHQT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05837703
Procedure details
1-(5,6-Oxidohexyl)-3,7-dimethylxanthine was synthesized as follows: A mixture of 1-bromohexene (10.7 g, 66 mmol), sodium hydride (1.58 g, 66 mmol), and theobromine (11.9 g, 66 mmol) in dimethylsulfoxide (100 ml) was stirred for 43 hours. The solution was treated with water (200 ml) and then extracted with dichloromethane (3×80 mL). The combined extracts were washed with water (3×100 ml), dried over magnesium sulfate, and then the solvent was evaporated under vacuum to give 1-(5-hexenyl)-3,7-dimethylxanthine (17 g, 98% yield) as a white powder.
Yield
98%
Identifiers
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REACTION_CXSMILES
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Br[CH:2]=[CH:3][CH2:4][CH2:5][CH2:6][CH3:7].[H-].[Na+].[NH:10]1[C:21](=[O:22])[C:20]2[N:18]([CH3:19])[CH:17]=[N:16][C:15]=2[N:13]([CH3:14])[C:11]1=[O:12].O>CS(C)=O>[CH2:7]([N:10]1[C:21](=[O:22])[C:20]2[N:18]([CH3:19])[CH:17]=[N:16][C:15]=2[N:13]([CH3:14])[C:11]1=[O:12])[CH2:6][CH2:5][CH2:4][CH:3]=[CH2:2] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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10.7 g
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Type
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reactant
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Smiles
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BrC=CCCCC
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Name
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|
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Quantity
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1.58 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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|
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Quantity
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11.9 g
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Type
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reactant
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Smiles
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N1C(=O)N(C)C=2N=CN(C)C2C1=O
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|
Name
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Quantity
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100 mL
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|
Type
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solvent
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Smiles
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CS(=O)C
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Step Two
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Name
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Quantity
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200 mL
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Type
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reactant
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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was stirred for 43 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with dichloromethane (3×80 mL)
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WASH
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Type
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WASH
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Details
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The combined extracts were washed with water (3×100 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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the solvent was evaporated under vacuum
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Outcomes
Product
Details
Reaction Time |
43 h |
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Name
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|
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Type
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product
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Smiles
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|
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Name
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Type
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product
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Smiles
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C(CCCC=C)N1C(=O)N(C=2N=CN(C2C1=O)C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 17 g | |
| YIELD: PERCENTYIELD | 98% | |
| YIELD: CALCULATEDPERCENTYIELD | 98.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
